Cas no 1060805-68-6 (4-Bromo-2-chloronicotinic acid)

• Product Name: 4-Bromo-2-chloronicotinic acid
• CAS No: 1060805-68-6
• MF: C₆H₃BrClNO₂
• MW: 236.450519800186
• MDL: MFCD13189211
• CID: 2102712
• PubChem ID: 72212211
• Update Time: 2025-06-26

4-Bromo-2-chloronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-bromo-2-chloro-
• 4-Bromo-2-chloronicotinic acid
• 4-Bromo-2-chloro-nicotinic acid
• 4-Bromo-2-chloropyridine-3-carboxylic acid
• AB67961
• Y3602
• AS-36682
• 4-BROMO-2-CHLORONICOTINICACID
• DB-367423
• SCHEMBL23971140
• CS-0063171
• MFCD13189211
• 4-Bromo-2-chloro-pyridine-3-carboxylic acid
• 1060805-68-6
• EN300-213165
• 4-Bromo-2-chloropyridine-3-carboxylic acid, 97%
• Z1269141644
• AKOS027324374
• SY345942
• KSB80568
• 694-522-1

• MDL： MFCD13189211
• Inchi： 1S/C6H3BrClNO2/c7-3-1-2-9-5(8)4(3)6(10)11/h1-2H,(H,10,11)
• InChI Key： WXSVIABMUKWVTC-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1C(=O)O)Cl

Computed Properties

• Exact Mass: 234.90357g/mol
• Monoisotopic Mass: 234.90357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2

Experimental Properties

• Density: 1.917±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 147-154 °C
• Boiling Point: 353.1±42.0 °C at 760 mmHg
• Flash Point: 167.4±27.9 °C
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 50.19000
• LogP: 2.19570
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Bromo-2-chloronicotinic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Bromo-2-chloronicotinic acid

4-Bromo-2-chloronicotinic acid (CAS No. 1060805-68-6)

4-Bromo-2-chloronicotinic acid is a chemical compound with the CAS number 1060805-68-6. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid, a precursor to niacin (vitamin B3). The structure of 4-bromo-2-chloronicotinic acid consists of a pyridine ring with bromine and chlorine substituents at the 4 and 2 positions, respectively, and a carboxylic acid group at the 3 position. This unique substitution pattern gives the compound its distinct chemical properties and reactivity.

The synthesis of 4-bromo-2-chloronicotinic acid typically involves multi-step organic synthesis processes. One common approach is the bromination and chlorination of nicotinic acid derivatives. The exact synthesis pathway may vary depending on the desired purity and scale of production. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

4-Bromo-2-chloronicotinic acid has been studied for its potential applications in various fields. In agriculture, it has been explored as a component in pesticides due to its ability to inhibit certain enzymes that are critical for pest survival. Recent research has focused on optimizing its efficacy while minimizing environmental impact. In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug development, particularly in targeting specific enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders.

One of the most significant recent studies on 4-bromo-2-chloronicotinic acid involves its role in inhibiting histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in gene regulation by modifying histone proteins. By inhibiting HDACs, this compound has shown potential in treating various cancers by reactivating tumor suppressor genes that are silenced in cancer cells. This research highlights the importance of 4-bromo-2-chloronicotinic acid as a valuable tool in epigenetic therapy.

Another area of interest is the use of 4-bromo-2-chloronicotinic acid in material science. Its ability to coordinate with metal ions makes it a candidate for designing new materials with specific electronic or magnetic properties. Recent experiments have demonstrated its potential as a building block for metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies.

In terms of environmental impact, 4-bromo-2-chloronicotinic acid has been evaluated for its biodegradability and toxicity. Studies indicate that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological effects and ensure safe handling practices.

The versatility of 4-bromo-2-chloronicotinic acid lies in its ability to participate in various chemical reactions due to its functional groups. For instance, the carboxylic acid group can undergo esterification or amidation reactions, enabling the creation of derivatives with tailored properties. The bromine and chlorine substituents also contribute to its reactivity, making it a valuable intermediate in organic synthesis.

Recent technological advancements have also facilitated the analysis of 4-bromo-2-chloronicotinic acid using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and behavior under different conditions, aiding in both fundamental research and applied development.

In conclusion, 4-bromo-2-chloronicotinic acid (CAS No. 1060805-68-6) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity make it an important subject of ongoing research, particularly in agriculture, pharmaceuticals, and materials science. As scientific understanding continues to evolve, this compound is expected to play an increasingly significant role in addressing global challenges such as disease treatment and sustainable resource management.